Cas no 1314981-30-0 (4-(2-nitroethyl)benzene-1,2,3-triol)
1314981-30-0 structure
Product name:4-(2-nitroethyl)benzene-1,2,3-triol
4-(2-nitroethyl)benzene-1,2,3-triol Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-nitroethyl)benzene-1,2,3-triol
- AKOS006276958
- 1314981-30-0
- EN300-1837635
-
- Inchi： 1S/C8H9NO5/c10-6-2-1-5(3-4-9(13)14)7(11)8(6)12/h1-2,10-12H,3-4H2
- InChI Key： XESICSZOELMCNA-UHFFFAOYSA-N
- SMILES： OC1C(=C(C=CC=1CC[N+](=O)[O-])O)O
Computed Properties
- Exact Mass: 199.04807239g/mol
- Monoisotopic Mass: 199.04807239g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 107Ų
- XLogP3: 0.9
4-(2-nitroethyl)benzene-1,2,3-triol Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1837635-0.05g |
4-(2-nitroethyl)benzene-1,2,3-triol |
1314981-30-0 | 0.05g |
$851.0 | 2023-09-19 | ||
| Enamine | EN300-1837635-2.5g |
4-(2-nitroethyl)benzene-1,2,3-triol |
1314981-30-0 | 2.5g |
$1988.0 | 2023-09-19 | ||
| Enamine | EN300-1837635-1g |
4-(2-nitroethyl)benzene-1,2,3-triol |
1314981-30-0 | 1g |
$1014.0 | 2023-09-19 | ||
| Enamine | EN300-1837635-1.0g |
4-(2-nitroethyl)benzene-1,2,3-triol |
1314981-30-0 | 1g |
$0.0 | 2023-05-26 | ||
| Enamine | EN300-1837635-10g |
4-(2-nitroethyl)benzene-1,2,3-triol |
1314981-30-0 | 10g |
$4360.0 | 2023-09-19 | ||
| Enamine | EN300-1837635-0.5g |
4-(2-nitroethyl)benzene-1,2,3-triol |
1314981-30-0 | 0.5g |
$974.0 | 2023-09-19 | ||
| Enamine | EN300-1837635-0.1g |
4-(2-nitroethyl)benzene-1,2,3-triol |
1314981-30-0 | 0.1g |
$892.0 | 2023-09-19 | ||
| Enamine | EN300-1837635-0.25g |
4-(2-nitroethyl)benzene-1,2,3-triol |
1314981-30-0 | 0.25g |
$933.0 | 2023-09-19 | ||
| Enamine | EN300-1837635-5g |
4-(2-nitroethyl)benzene-1,2,3-triol |
1314981-30-0 | 5g |
$2940.0 | 2023-09-19 |
4-(2-nitroethyl)benzene-1,2,3-triol Related Literature
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Yehao Deng,Qi Wang,Yongbo Yuan,Jinsong Huang Mater. Horiz., 2015,2, 578-583
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Xiao-Fei Li,Lingling Liu,Qing Yan,Qin-Kun Li,Yunxiang Wang,Mingsen Deng,Qi Qiu Phys. Chem. Chem. Phys., 2017,19, 2674-2678
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3. Structural characterization of ZnS nanocrystals with a conic head using HR–TEM and HAADF tomography†Masato Uehara,Yusuke Nakamura,Satoshi Sasaki,Hiroyuki Nakamura CrystEngComm, 2011,13, 5998-6001
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Long Chen,Lingyu Zang,Luhua Chen,Jinchao Wu,Chengming Jiang,Jinhui Song CrystEngComm, 2021,23, 5337-5344
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Rania S. Seoudi,Annette Dowd,Brian J. Smith,Adam Mechler Phys. Chem. Chem. Phys., 2016,18, 11467-11473
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